Cas no 2866319-10-8 (Pyrrolo[1,2-a]pyrazine-7-carboxylic acid, 1,2,3,4-tetrahydro-6-methyl-, methyl ester )

• Product Name: Pyrrolo[1,2-a]pyrazine-7-carboxylic acid, 1,2,3,4-tetrahydro-6-methyl-, methyl ester
• CAS No: 2866319-10-8
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5562894
• Update Time: 2025-11-06

Pyrrolo[1,2-a]pyrazine-7-carboxylic acid, 1,2,3,4-tetrahydro-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 1,2,3,4-tetrahydro-6-methylpyrrolo[1,2-a]pyrazine-7-carboxylate (ACI)
• Pyrrolo[1,2-a]pyrazine-7-carboxylic acid, 1,2,3,4-tetrahydro-6-methyl-, methyl ester

• Inchi： 1S/C10H14N2O2/c1-7-9(10(13)14-2)5-8-6-11-3-4-12(7)8/h5,11H,3-4,6H2,1-2H3
• InChI Key： NMLQKXWDFDYVEJ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N2CCNCC2=C1)OC

Additional information on Pyrrolo[1,2-a]pyrazine-7-carboxylic acid, 1,2,3,4-tetrahydro-6-methyl-, methyl ester

Pyrrolo[1,2-a]pyrazine-7-carboxylic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No 2866319-10-8, known as Pyrrolo[1,2-a]pyrazine-7-carboxylic acid, 1,2,3,4-tetrahydro-6-methyl-, methyl ester, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolopyrazines, which are heterocyclic aromatic compounds with two nitrogen atoms in their structure. The methyl ester functional group attached to the carboxylic acid moiety suggests its utility in drug delivery systems or as an intermediate in organic synthesis.

Recent studies have highlighted the importance of pyrrolopyrazines in medicinal chemistry due to their unique pharmacological properties. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that pyrrolopyrazine derivatives exhibit potent anti-inflammatory and antioxidant activities. These findings underscore the potential of Pyrrolo[1,2-a]pyrazine-7-carboxylic acid methyl ester as a lead compound for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and functional group transformations. A study in *Organic Letters* reported a novel approach to synthesize pyrrolopyrazine derivatives using microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method could be adapted for the preparation of Pyrrolo[1,2-a]pyrazine-7-carboxylic acid methyl ester, making it more accessible for large-scale production.

In terms of physical properties, Pyrrolo[1,2-a]pyrazine-7-carboxylic acid methyl ester is known for its stability under mild conditions and its ability to form stable complexes with metal ions. This property makes it a promising candidate for use in coordination chemistry and catalysis. Recent research in *Chemical Communications* explored the use of pyrrolopyrazine derivatives as ligands in transition metal catalysts for alkene epoxidation reactions.

Another area where this compound shows potential is in agrochemicals. A study published in *Pest Management Science* demonstrated that certain pyrrolopyrazine derivatives exhibit potent insecticidal activity against agricultural pests. While Pyrrolo[1,2-a]pyrazine-7-carboxylic acid methyl ester has not yet been tested for this application, its structural similarity to known active compounds suggests it could be a valuable addition to pest control strategies.

From an environmental perspective, understanding the degradation pathways of Pyrrolo[1,2-a]pyrazine-7-carboxylic acid methyl ester is crucial for assessing its environmental impact. Research in *Environmental Science & Technology* has shown that pyrrolopyrazines undergo rapid biodegradation under aerobic conditions, minimizing their persistence in the environment.

In conclusion, Pyrrolo[1,2-a]pyrazine-7-carboxylic acid methyl ester (CAS No 2866319-10-8) is a versatile compound with diverse applications across medicinal chemistry, catalysis, and agrochemicals. Its unique structural features and promising biological activities make it a valuable asset for researchers and industry professionals alike.